Cas no 2679806-97-2 (rac-benzyl (2R,4S)-2-(hydroxymethyl)-4-methylpiperidine-1-carboxylate)

• Product Name: rac-benzyl (2R,4S)-2-(hydroxymethyl)-4-methylpiperidine-1-carboxylate
• CAS No: 2679806-97-2
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5644060
• PubChem ID: 165911706
• Update Time: 2025-06-10

rac-benzyl (2R,4S)-2-(hydroxymethyl)-4-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28281630
• 2679806-97-2
• rac-benzyl (2R,4S)-2-(hydroxymethyl)-4-methylpiperidine-1-carboxylate

• Inchi： 1S/C15H21NO3/c1-12-7-8-16(14(9-12)10-17)15(18)19-11-13-5-3-2-4-6-13/h2-6,12,14,17H,7-11H2,1H3/t12-,14+/m1/s1
• InChI Key： YBQJQUYDZQNPQH-OCCSQVGLSA-N
• SMILES： OC[C@@H]1C[C@H](C)CCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-benzyl (2R,4S)-2-(hydroxymethyl)-4-methylpiperidine-1-carboxylate

Recent Advances in the Study of rac-Benzyl (2R,4S)-2-(Hydroxymethyl)-4-methylpiperidine-1-carboxylate (CAS: 2679806-97-2)

In recent years, the compound rac-benzyl (2R,4S)-2-(hydroxymethyl)-4-methylpiperidine-1-carboxylate (CAS: 2679806-97-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperidine derivative has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and metabolic disorders. The unique stereochemistry of this compound, combined with its functional groups, makes it a versatile building block for drug discovery and development.

Recent studies have focused on optimizing the synthetic routes for rac-benzyl (2R,4S)-2-(hydroxymethyl)-4-methylpiperidine-1-carboxylate to improve yield, purity, and scalability. A 2023 publication in the Journal of Medicinal Chemistry detailed an efficient asymmetric synthesis method that leverages catalytic hydrogenation and chiral resolution techniques to obtain the desired enantiomerically enriched product. This advancement is critical for ensuring the reproducibility and cost-effectiveness of large-scale production, which is essential for preclinical and clinical applications.

The pharmacological properties of rac-benzyl (2R,4S)-2-(hydroxymethyl)-4-methylpiperidine-1-carboxylate and its derivatives have also been a subject of intense investigation. In vitro and in vivo studies have demonstrated its ability to modulate specific neurotransmitter systems, particularly those involving GABAergic and dopaminergic pathways. These findings suggest potential applications in treating conditions such as anxiety, epilepsy, and Parkinson's disease. Furthermore, the compound's metabolic stability and bioavailability have been evaluated in pharmacokinetic studies, with results indicating favorable profiles for further drug development.

Another area of interest is the use of rac-benzyl (2R,4S)-2-(hydroxymethyl)-4-methylpiperidine-1-carboxylate as a precursor for the synthesis of prodrugs. Researchers have explored its incorporation into ester and carbamate prodrugs designed to enhance the delivery of active pharmaceutical ingredients (APIs) with poor solubility or permeability. A 2024 study published in Bioorganic & Medicinal Chemistry Letters highlighted the successful application of this strategy in improving the oral bioavailability of a lead compound for treating chronic pain.

In addition to its therapeutic potential, rac-benzyl (2R,4S)-2-(hydroxymethyl)-4-methylpiperidine-1-carboxylate has been investigated for its role in chemical biology tools. Its structural features make it a valuable scaffold for designing probes to study enzyme mechanisms and protein-ligand interactions. For instance, a recent study utilized this compound to develop fluorescently labeled analogs for visualizing the distribution of target proteins in cellular models.

Despite these advancements, challenges remain in the widespread application of rac-benzyl (2R,4S)-2-(hydroxymethyl)-4-methylpiperidine-1-carboxylate. Issues such as enantiomeric purity, synthetic scalability, and off-target effects in biological systems require further investigation. Collaborative efforts between academic and industrial researchers are essential to address these challenges and unlock the full potential of this compound in drug discovery and development.

In conclusion, rac-benzyl (2R,4S)-2-(hydroxymethyl)-4-methylpiperidine-1-carboxylate (CAS: 2679806-97-2) represents a promising candidate in the field of chemical biology and pharmaceuticals. Its versatile applications, ranging from drug synthesis to chemical probes, underscore its importance in advancing both basic research and therapeutic innovation. Continued research efforts will undoubtedly reveal new opportunities and applications for this compound in the years to come.